Cas no 1152535-92-6 (1,2,4-Oxadiazole-5-propanoic acid, 3-(2-methylpropyl)-)

• Product Name: 1,2,4-Oxadiazole-5-propanoic acid, 3-(2-methylpropyl)-
• CAS No: 1152535-92-6
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5282417
• Update Time: 2025-06-08

1,2,4-Oxadiazole-5-propanoic acid, 3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 3-(3-Isobutyl-1,2,4-oxadiazol-5-yl)propanoic acid
• 3-[3-(2-methylpropyl)-1,2,4-oxadiazol-5-yl]propanoic acid
• 1,2,4-Oxadiazole-5-propanoic acid, 3-(2-methylpropyl)-

• Inchi： 1S/C9H14N2O3/c1-6(2)5-7-10-8(14-11-7)3-4-9(12)13/h6H,3-5H2,1-2H3,(H,12,13)
• InChI Key： LIMPJYZGSXZOGW-UHFFFAOYSA-N
• SMILES： O1C(CCC(=O)O)=NC(CC(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• XLogP3: 1.6
• Topological Polar Surface Area: 76.2

Additional information on 1,2,4-Oxadiazole-5-propanoic acid, 3-(2-methylpropyl)-

Recent Advances in the Study of 1,2,4-Oxadiazole-5-propanoic acid, 3-(2-methylpropyl)- (CAS: 1152535-92-6)

The compound 1,2,4-Oxadiazole-5-propanoic acid, 3-(2-methylpropyl)- (CAS: 1152535-92-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its 1,2,4-oxadiazole core, has been investigated for its role in modulating various biological pathways, making it a promising candidate for drug development.

Recent studies have focused on the synthesis and optimization of 1,2,4-Oxadiazole-5-propanoic acid derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the introduction of the 3-(2-methylpropyl) side chain significantly improved the compound's bioavailability and metabolic stability. This modification also enhanced its binding affinity to target proteins involved in inflammatory responses, suggesting potential applications in treating chronic inflammatory diseases.

In addition to its anti-inflammatory properties, 1,2,4-Oxadiazole-5-propanoic acid, 3-(2-methylpropyl)- has shown promise as an inhibitor of specific enzymes implicated in cancer progression. Preclinical trials conducted by researchers at the National Cancer Institute (2024) revealed that this compound effectively suppressed the activity of histone deacetylases (HDACs), leading to reduced tumor growth in murine models. These findings underscore its potential as a novel epigenetic modulator in oncology.

The mechanistic insights into the compound's activity were further elucidated through molecular docking studies and X-ray crystallography. These structural analyses revealed that the 1,2,4-oxadiazole ring forms critical hydrogen bonds with active site residues of target enzymes, while the propanoic acid moiety contributes to its solubility and pharmacokinetic profile. Such detailed understanding of its interaction mechanisms provides a solid foundation for future structure-activity relationship (SAR) studies.

Despite these promising results, challenges remain in the clinical translation of 1,2,4-Oxadiazole-5-propanoic acid, 3-(2-methylpropyl)-. Issues such as off-target effects and optimal dosing regimens need to be addressed through further preclinical and clinical investigations. However, the compound's versatility and demonstrated efficacy in multiple disease models make it a compelling subject for ongoing research.

In conclusion, 1,2,4-Oxadiazole-5-propanoic acid, 3-(2-methylpropyl)- (CAS: 1152535-92-6) represents a valuable scaffold in medicinal chemistry with broad therapeutic potential. Continued exploration of its derivatives and mechanisms of action will likely yield innovative treatments for inflammatory diseases, cancer, and other conditions. Researchers are encouraged to leverage the latest synthetic and analytical techniques to unlock the full potential of this compound in drug discovery.